Cas no 14446-67-4 (1-Allylpiperidine)

• Product Name: 1-Allylpiperidine
• CAS No: 14446-67-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD00078381
• CID: 87330
• PubChem ID: 139756
• Update Time: 2025-05-24

1-Allylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-Allylpiperidine
• 1-prop-2-enylpiperidine
• 1-(2-Propenyl)piperidine
• 1-(prop-2-en-1-yl)piperidine
• 1-allyl-piperidine
• 3-piperidino-1-propene
• allylpiperidine
• monoallyl piperidine
• N-Allylpiperidine
• prop-2-enylpiperidine
• NISTC14446674
• N-ALLYL PIPERIDINE
• MFCD00078381
• Piperidine,2-(1E)-1-propenyl-,(2R)-(9ci)
• AS-60353
• Piperidine, 1-(2-propenyl)-
• Piperidine,2-(1E)-1-propenyl-(9ci)
• 14446-67-4
• N-allylpiperidin
• Piperidine,2-(1Z)-1-propenyl-(9ci)
• Piperidine, 1-(2-propen-1-yl)-
• CS-0318524
• FT-0607309
• AKOS005207236
• SCHEMBL87801
• EN300-205548
• Q24007261
• DTXSID40162712
• SCHEMBL13123530
• STL146434
• piperidine, 1-allyl-
• BBL011344
• DA-10243
• G77882

• MDL： MFCD00078381
• Inchi： 1S/C8H15N/c1-2-6-9-7-4-3-5-8-9/h2H,1,3-8H2
• InChI Key： KYGMSGYKSGNPHM-UHFFFAOYSA-N
• SMILES： N1(CC=C)CCCCC1
• BRN： 107480

Computed Properties

• Exact Mass: 125.12000
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.9108 (rough estimate)
• Melting Point: Not available
• Boiling Point: 152°C
• Flash Point: 151-152°C
• Refractive Index: 1.4580
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 3.24000
• LogP: 1.59620
• Vapor Pressure: 3.6±0.3 mmHg at 25°C
• Solubility: Unable or difficult to mix

1-Allylpiperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• Safety Term：S26;S36
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Allylpiperidine

Comprehensive Overview of 1-Allylpiperidine (CAS No. 14446-67-4): Properties, Applications, and Industry Insights

1-Allylpiperidine (CAS No. 14446-67-4) is a specialized organic compound belonging to the class of N-alkylpiperidine derivatives. This molecule features a piperidine ring substituted with an allyl group, making it a versatile intermediate in synthetic chemistry. With growing interest in heterocyclic compounds for pharmaceutical and agrochemical applications, 1-Allylpiperidine has garnered attention for its unique structural properties and reactivity. Researchers frequently search for "1-Allylpiperidine synthesis" or "CAS 14446-67-4 applications," reflecting its relevance in modern R&D.

The compound's molecular formula C8H15N and molecular weight 125.21 g/mol position it as a valuable building block for fine chemical synthesis. Its allylic functionality enables diverse chemical transformations, including cross-coupling reactions and cycloadditions, which are frequently discussed in organic chemistry forums. Recent publications highlight its utility in developing bioactive molecules, aligning with the pharmaceutical industry's focus on nitrogen-containing heterocycles as privileged scaffolds.

From an industrial perspective, 1-Allylpiperidine finds applications in flavor and fragrance formulations due to its amine characteristics. Manufacturers often inquire about "high-purity 1-Allylpiperidine suppliers" or "CAS 14446-67-4 technical specifications," emphasizing quality requirements. The compound's boiling point 158-160°C and density 0.865 g/mL make it suitable for various process conditions, though proper chemical handling protocols should always be observed.

Environmental considerations have increased searches for "green chemistry approaches to 1-Allylpiperidine." Recent advances in catalytic amination and microwave-assisted synthesis demonstrate more sustainable production methods. Analytical techniques like GC-MS and NMR spectroscopy remain crucial for characterizing CAS 14446-67-4 purity, with many laboratories seeking "1-Allylpiperidine spectral data" for quality control purposes.

The compound's stability profile makes it suitable for long-term storage under inert conditions, though users frequently ask about "1-Allylpiperidine shelf life" and "compatible storage materials." Its lipophilic nature contributes to research interest in drug delivery systems, particularly for CNS-targeting compounds. Patent literature reveals innovative uses in material science, including polymer modification and surface functionalization.

Emerging trends show growing academic interest in "1-Allylpiperidine derivatives as catalysts" and "asymmetric synthesis applications." The compound's chiral center potential makes it valuable for developing enantioselective processes. Regulatory databases contain extensive information about CAS 14446-67-4, with proper chemical safety assessment being essential for commercial applications.

In analytical chemistry, 1-Allylpiperidine serves as a reference standard for method development. Laboratories often search for "HPLC methods for 1-Allylpiperidine analysis" or "14446-67-4 chromatographic conditions." The compound's basic nitrogen influences its retention behavior in reversed-phase systems, requiring specific mobile phase adjustments for optimal separation.

Future research directions may explore 1-Allylpiperidine's role in smart materials and energy storage systems, given the current focus on sustainable technologies. The compound's structural modularity allows for diverse molecular engineering approaches, making it relevant for next-generation functional materials development. Continuous innovation in process chemistry will likely enhance its commercial viability across multiple sectors.